[3-cyclopropyl-4-(difluoromethyl)-6-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid

• IUPAC Name: 2-[3-cyclopropyl-4-(difluoromethyl)-6-(1-methylpyrazol-4-yl)pyrazolo[3,4-b]pyridin-1-yl]acetic acid
• InChI: InChI=1S/C16H15F2N5O2/c1-22-6-9(5-19-22)11-4-10(15(17)18)13-14(8-2-3-8)21-23(7-12(24)25)16(13)20-11/h4-6,8,15H,2-3,7H2,1H3,(H,24,25)
• InChI Key: VQPZYDNOIOEWPX-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=NC3=C(C(=C2)C(F)F)C(=NN3CC(=O)O)C4CC4
• Molecular Formula: C16H15F2N5O2
• Molecular Weight: 347.32 g/mol

Description

[3-cyclopropyl-4-(difluoromethyl)-6-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid is a useful research compound. Its molecular formula is C16H15F2N5O2 and its molecular weight is 347.326. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis and chemistry of hexasubstituted pyrazolines, including compounds structurally similar to the one , have been extensively studied. Baumstark et al. (2013) focus on synthesizing highly substituted pyrazolines, which are key starting materials for the development of unique series of compounds. These compounds serve as precursors for further synthesis of hexasubstituted cyclopropanes and other derivatives, demonstrating the chemical versatility and reactivity of such complex structures (Baumstark, Vásquez, & Mctush-Camp, 2013).

Biological Applications

Although not directly related to $[3-cyclopropyl-4-(difluoromethyl)-6-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid$[3−cyclopropyl−4−(difluoromethyl)−6−(1−methyl−1H−pyrazol−4−yl)−1H−pyrazolo[3,4−b]pyridin−1−yl]aceticacid, Khojasteh et al. (2011) review the importance of cytochrome P450 (CYP) enzymes in drug metabolism, highlighting the necessity of understanding the metabolism of structurally diverse drugs to predict drug-drug interactions. This study underscores the significance of research on complex molecules for pharmaceutical development (Khojasteh, Prabhu, Kenny, Halladay, & Lu, 2011).

Kinase Inhibition

Wenglowsky (2013) discusses the versatility of pyrazolo[3,4-b]pyridine scaffolds in the design of kinase inhibitors, a category into which the compound might fall. These scaffolds can bind to kinases in multiple modes, making them critical for the development of selective kinase inhibitors for therapeutic applications (Wenglowsky, 2013).

Mechanism of Action

While the exact mechanism of action of this compound is not specified in the search results, it is mentioned that the compound can be used in the preparation of difluoromethyl pyrazole amide compounds, which can act as succinate dehydrogenase inhibitors. Succinate dehydrogenase is an enzyme involved in the citric acid cycle, and its inhibition can have significant effects on cellular metabolism.